Cas no 1700209-41-1 (2-Fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid)

• Product Name: 2-Fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid
• CAS No: 1700209-41-1
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5738304
• PubChem ID: 106681198
• Update Time: 2025-07-28

2-Fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-(2-methoxy-4,6-dimethylphenyl)aceticacid
• EN300-1138595
• 1700209-41-1
• 2-Fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid
• Benzeneacetic acid, α-fluoro-2-methoxy-4,6-dimethyl-

• Inchi： 1S/C11H13FO3/c1-6-4-7(2)9(8(5-6)15-3)10(12)11(13)14/h4-5,10H,1-3H3,(H,13,14)
• InChI Key： ODSYARBVJLRBRH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C(=CC(C)=CC=1C)OC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 359.5±42.0 °C(Predicted)
• pka: 2.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid

Introduction to 2-Fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid (CAS No. 1700209-41-1)

2-Fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid (CAS No. 1700209-41-1) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. The compound features a fluorine atom at the alpha position of the acetic acid moiety, coupled with a dimethylphenyl ring substituted with methoxy groups at the 2-position and methyl groups at the 4- and 6-positions. This specific arrangement imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid is particularly noteworthy for its potential in modulating biological pathways. The presence of the fluorine atom is well-documented to enhance metabolic stability and binding affinity in drug candidates. In particular, C-F bonds are known for their strength and rigidity, which can contribute to improved pharmacokinetic profiles. Furthermore, the dimethylphenyl ring, with its methoxy substitutions, introduces lipophilicity and electronic effects that can influence receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluorinated acetic acid moiety can interact favorably with hydrophobic pockets in target proteins, while the aromatic system provides additional hydrogen bonding opportunities. This dual interaction profile makes 2-fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid a promising candidate for further exploration in drug discovery.

In the realm of medicinal chemistry, carboxylic acid derivatives are widely utilized due to their versatility in forming hydrogen bonds and their ability to serve as pharmacophores. The incorporation of fluorine into these structures has been a strategic approach to optimize drug-like properties. For instance, fluorinated analogs have shown enhanced bioavailability and reduced susceptibility to enzymatic degradation. The specific substitution pattern in 2-fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid suggests potential applications in inhibiting enzymes or receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer.

Current research endeavors are focused on synthesizing derivatives of 2-fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid to fine-tune its biological activity. By modifying the substituents on the aromatic ring or introducing additional functional groups, chemists aim to develop compounds with enhanced potency and selectivity. Preliminary data from in vitro assays suggest that certain analogs may exhibit inhibitory effects on kinases and other enzymes implicated in signal transduction cascades.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The ability of fluorine to influence molecular properties such as solubility, lipophilicity, and metabolic stability has been leveraged in numerous successful drugs. For example, fluoroaromatics are prevalent in antiviral and anticancer agents due to their ability to improve pharmacokinetic profiles. The case of 2-fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid aligns with this trend, offering a structurally interesting molecule for therapeutic development.

As computational methods continue to evolve, virtual screening approaches are being employed to identify potential lead compounds derived from 2-fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid. These techniques allow for rapid evaluation of large libraries of analogs, expediting the drug discovery process. Moreover, high-throughput screening (HTS) platforms are being utilized to assess the biological activity of this compound and its derivatives against relevant disease targets.

The synthesis of 2-fluoro-2-(2-methoxy-4,6-dimethylphenyl)acetic acid presents unique challenges due to the sensitivity of the fluorine atom and the complexity of the aromatic system. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have been instrumental in constructing the desired framework efficiently.

In conclusion, 2-fluoro- 2-( 2-methoxy- 4, 6-dimethylphenyl)acetic acid (CAS No. 1700209 -41 -1) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As research progresses, further exploration into its derivatives will likely uncover additional biological activities, reinforcing its significance in medicinal chemistry.